Cas no 3861-62-9 (1(3H)-Isobenzofuranone, 3-butyl-3a,4,5,6-tetrahydro-)

1(3H)-Isobenzofuranone, 3-butyl-3a,4,5,6-tetrahydro- structure
3861-62-9 structure
Product Name:1(3H)-Isobenzofuranone, 3-butyl-3a,4,5,6-tetrahydro-
CAS No:3861-62-9
MF:C12H18O2
MW:194.270123958588
CID:1490252
Update Time:2024-08-24

1(3H)-Isobenzofuranone, 3-butyl-3a,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone, 3-butyl-3a,4,5,6-tetrahydro-
    • Inchi: 1S/C12H18O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h7,9,11H,2-6,8H2,1H3
    • InChI Key: UPJFTVFLSIQQAV-UHFFFAOYSA-N
    • SMILES: C1(=O)C2C(CCCC=2)C(CCCC)O1

Computed Properties

  • Exact Mass: 194.13074
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 26.3

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